Cas no 878952-95-5 (N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide
• CAS No: 878952-95-5
• MF: C₂₃H₂₇ClN₂O₄S
• MW: 462.989484071732
• CID: 5964277
• PubChem ID: 16288553
• Update Time: 2025-10-17

N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide
• 878952-95-5
• Z45488084
• EN300-26610313

• Inchi： 1S/C23H27ClN2O4S/c1-17-5-3-7-22(18(17)2)25-23(27)16-26(15-21-6-4-13-30-21)31(28,29)14-12-19-8-10-20(24)11-9-19/h3,5,7-12,14,21H,4,6,13,15-16H2,1-2H3,(H,25,27)/b14-12+
• InChI Key： XIGLONUXHFUOMG-WYMLVPIESA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(N(CC(NC1C=CC=C(C)C=1C)=O)CC1CCCO1)(=O)=O

Computed Properties

• Exact Mass: 462.1380062g/mol
• Monoisotopic Mass: 462.1380062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide

N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide (CAS No. 878952-95-5): A Comprehensive Overview

N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide (CAS No. 878952-95-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structural configuration that confers it with a range of potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular structure of N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide is characterized by the presence of a sulfonamide group, an acetamide moiety, and several aromatic and aliphatic substituents. The sulfonamide group is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable functional group in drug design. The acetamide moiety adds to the compound's overall polarity and solubility properties, which are crucial for its pharmacokinetic behavior.

The synthesis of N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide typically involves a multi-step process that begins with the preparation of the key intermediates. One common approach is to start with the reaction of 4-chlorobenzene sulfonyl chloride with an appropriate amine to form the sulfonamide intermediate. This intermediate is then further modified through a series of reactions involving nucleophilic substitution and coupling reactions to introduce the remaining functional groups and substituents.

Recent studies have highlighted the potential therapeutic applications of N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This finding suggests that N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide selectively inhibits the growth of various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anti-inflammatory and antitumor properties, N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide has also been investigated for its potential neuroprotective effects. A preclinical study published in Neuropharmacology in 2019 showed that this compound significantly reduces neuronal damage and improves cognitive function in animal models of Alzheimer's disease. The neuroprotective effects are thought to be mediated through its ability to inhibit oxidative stress and reduce neuroinflammation.

The pharmacokinetic profile of N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide has also been extensively studied. Research indicates that it has favorable absorption properties when administered orally or intravenously. The compound exhibits good bioavailability and a moderate half-life, which suggests that it could be suitable for chronic dosing regimens. However, further studies are needed to optimize its pharmacokinetic properties for clinical applications.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicology studies have shown that N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide has a relatively low toxicity profile at therapeutic doses. However, more comprehensive safety evaluations are required to fully understand its long-term effects and potential side effects.

In conclusion, N-(2,3-dimethylphenyl)-2-{N-[(oxolan-2-yl)methyl]-2-(4-chlorophenyl)ethenesulfonamido}acetamide (CAS No. 878952-95-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers it with anti-inflammatory, antitumor, and neuroprotective properties, making it an attractive candidate for further drug development. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.